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Compound of Interest

Compound Name: Monomethyl octanoate

Cat. No.: B032748

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for monomethyl
octanoate (also known as methyl octanoate or methyl caprylate), a fatty acid methyl ester used
in various applications, including as a flavoring agent, fragrance ingredient, and an
intermediate in organic synthesis.[1][2][3] Adherence to proper safety protocols is crucial when
working with this chemical to minimize risks and ensure a safe laboratory and manufacturing

environment.

Chemical and Physical Properties

Monomethyl octanoate is a colorless to pale yellow, oily liquid with a characteristic fruity,
wine-like odor resembling oranges.[1][2] It is insoluble or has limited solubility in water but is
soluble in alcohol and other common organic solvents.
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Property Value Source(s)
CAS Number 111-11-5
Molecular Formula C9H1802
Molecular Weight 158.24 g/mol

Colorless to pale yellow, oily
Appearance -

liquid

Strong, fruity, winey, orange-
Odor )

like
Boiling Point 192 - 195 °C (378 - 383 °F)
Flash Point 73°C/163.4°F

) 0.877 - 0.878 g/cm? at 20-25

Density

°C

Vapor Density

5.46

Water Solubility

Insoluble / 0.0644 mg/mL at 20

°C

Autoignition Temperature

No data available

Hazard Identification and GHS Classification

Monomethyl octanoate is classified as a combustible liquid and causes skin irritation. It is

essential to be aware of its potential hazards to handle it safely.

Hazard . .

o GHS Pictogram Signal Word Hazard Statement
Classification

o No pictogram required ] H227: Combustible
Flammable Liquids Warning o
for Category 4 liquid

Skin ] H315: Causes skin

N Warning o
Corrosion/Irritation irritation
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Source:
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.

e P264: Wash hands thoroughly after handling.

o P280: Wear protective gloves, eye protection, and face protection.
e P302+P352: IF ON SKIN: Wash with plenty of water.

o P332+P313: If skin irritation occurs: Get medical advice/attention.
o P362: Take off contaminated clothing and wash it before reuse.

o P370+P378: In case of fire: Use dry sand, dry chemical, alcohol-resistant foam, or carbon
dioxide to extinguish.

o P403+P235: Store in a well-ventilated place. Keep cool.
e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Profile

The toxicological properties of monomethyl octanoate have not been exhaustively
investigated. However, available data and read-across studies provide insight into its potential
health effects.
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Endpoint

Result

Notes Source(s)

Acute Oral Toxicity

LD50 (rat): >2,000
mg/kg

Based on available
data, the classification
criteria for acute oral

toxicity are not met.

Acute Dermal Toxicity

No data available

Skin Irritation

Causes skin irritation

Prolonged or repeated
exposure may cause

dermatitis.

Eye Irritation

May cause irritation

In case of contact,
flush eyes with
running water for at

least 20 minutes.

Skin Sensitization

No Expected
Sensitization Induction
Level (NESIL) of 4700
pg/cm?

Data suggests a low
potential for skin

sensitization.

Genotoxicity

Negative in

BlueScreen assay

Not expected to be

genotoxic.

Reproductive Toxicity

No significant
concerns at current

use levels

Based on read-across
data from ethyl

hexanoate.

Phototoxicity

Not expected

UV/Vis absorption
spectra show no
significant absorption

in the relevant range.

Experimental Protocols

Detailed experimental protocols for toxicological assessment are guided by internationally

recognized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD).
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Protocol: Acute Oral Toxicity (OECD 422 Guideline Adaptation) A Combined Repeated Dose
Toxicity Study with the Reproduction/Developmental Toxicity Screening Test can be used. A
read-across study on ethyl hexanoate (CAS # 123-66-0) was conducted using this guideline.

Test System: Sprague Dawley rats.
o Administration: The substance is administered orally by gavage.

o Dosage: Multiple dose levels are used to determine a No-Observed-Adverse-Effect Level
(NOAEL).

o Observation: Animals are observed for signs of toxicity, effects on body weight, food
consumption, and reproductive parameters (e.g., mating, fertility, gestation).

« Endpoint: The study aims to identify the highest dose at which no adverse effects are
observed.

Protocol: Skin Sensitization (Local Lymph Node Assay - LLNA; OECD 429)

Test System: Typically mice.
o Application: The test substance is applied to the dorsal surface of the ear.

e Mechanism: The assay measures the proliferation of lymphocytes in the auricular lymph
node draining the site of application.

» Endpoint: A stimulation index (SI) is calculated. A substance is classified as a sensitizer if the
Sl is = 3. The No Expected Sensitization Induction Level (NESIL) is derived from these
studies.

Safe Handling and Storage
Engineering Controls:

o Ensure good ventilation of the workstation to prevent the formation and accumulation of
vapor.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear safety glasses with side-shields or goggles (compliant with EN
166).

» Hand Protection: Wear chemical-resistant protective gloves.

» Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat, to
prevent skin exposure.

o Respiratory Protection: Generally not required under normal use conditions with adequate
ventilation. If vapors or aerosols are generated, use a respirator.

Hygiene Measures:

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

e Change contaminated clothing and wash before reuse.

Storage:

o Store in a cool, dry, and well-ventilated place.

o Keep containers tightly closed when not in use.

» Store away from heat, sparks, open flames, and other ignition sources. Proper grounding
procedures should be followed to avoid static electricity.

e Incompatible Materials: Strong acids, strong bases, and oxidizing agents.
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Diagram 1: PPE Selection Guide for Monomethyl Octanoate

Handling Scenario Assessment

Low Exposure Potential High Exposure Potential

Small Scale / Lab Use
(Adequate Ventilation)

Large Scale / Poor Ventilation
Spill Cleanup

Enhanced PPE:
- Chemical Goggles
- Chemical Resistant Gloves
- Chemical Resistant Apron
- Respiratory Protection (if vapors present)

Standard PPE:
- Safety Glasses (EN 166)
- Nitrile Gloves
- Lab Coat

Click to download full resolution via product page
Diagram 1: PPE Selection Guide for Monomethyl Octanoate

Emergency Procedures

First Aid Measures:

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
medical attention if you feel unwell.

¢ Skin Contact: Take off contaminated clothing immediately. Wash the skin with plenty of soap
and water. If skin irritation occurs, get medical advice.

* Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If irritation persists, seek medical attention.

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).

» Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may scatter and
spread the fire.

o Specific Hazards: The substance is a combustible liquid and may form flammable/explosive
vapor-air mixtures. Vapors are heavier than air and may spread along floors. Containers may
explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Accidental Release Measures (Spills):

o Eliminate Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or
flames) from the immediate area.

o Ventilate: Ensure the area is well-ventilated.
o Personal Protection: Wear appropriate PPE as described in Section 5.

o Containment: Stop the leak if it can be done without risk. Prevent entry into waterways,
sewers, or confined areas.

o Cleanup: Absorb the spill with inert material (e.g., dry earth, sand, clay, or diatomaceous
earth) and transfer it to a suitable container for disposal. Use non-sparking tools for
collection.

» Disposal: Dispose of the waste material at an authorized site in accordance with local
regulations.
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Diagram 2: Emergency Response Workflow for Spills
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Diagram 2: Emergency Response Workflow for Spills

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b032748?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Logical Workflow for Safety Assessment

A systematic approach is necessary to evaluate the safety of a chemical like monomethyl
octanoate for a new application. This involves gathering existing data, performing targeted
tests where data gaps exist, and conducting a final risk assessment.
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Diagram 3: General Safety Assessment Workflow

Phase 1: Data Gathering

Literature Review &
Database Search (e.g., ECHA, PubChem)
Identify Read-Across Analogs

Identify Data Gaps

Physicochemical Properties
In Vitro Testing

(e.g., Genotoxicity, Skin Corrosion)
In Vivo Testing

(e.g., Acute Toxicity, Skin Sensitization)

Phase 3: Risk Assessment

Exposure Assessment
(Route, Duration, Frequency)
Risk Characterization
(Margin of Exposure - MOE)
Conclusion on Safe Use

Click to download full resolution via product page

Diagram 3: General Safety Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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